![molecular formula C11H13N5O3S B2664461 6-((2-morpholino-2-oxoethyl)thio)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one CAS No. 878066-11-6](/img/structure/B2664461.png)
6-((2-morpholino-2-oxoethyl)thio)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
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Description
6-((2-morpholino-2-oxoethyl)thio)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one, also known as MPTP, is a chemical compound that has been widely studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been extensively investigated. In
Scientific Research Applications
- Pinacol Boronic Esters : ZINC04249547 is a pinacol boronic ester, which serves as a valuable building block in organic synthesis . These esters are essential for constructing complex molecules and functionalizing organic compounds.
- Protodeboronation : Unlike many protocols for functionalizing alkyl boronic esters, protodeboronation of pinacol boronic esters is not well-developed. However, recent research reports catalytic protodeboronation of 1°, 2°, and 3° alkyl boronic esters using a radical approach . This advancement opens up new avenues for synthetic chemistry.
- The catalytic protodeboronation of ZINC04249547 allows for formal anti-Markovnikov alkene hydromethylation. This transformation is valuable but previously unknown. By pairing protodeboronation with a Matteson–CH2– homologation, researchers can achieve this hydromethylation sequence .
- Applications include the synthesis of complex molecules like ( )-D8-THC (a cannabinoid) and cholesterol .
- ZINC04249547 has been employed in the formal total synthesis of specific natural products:
- The Suzuki–Miyaura coupling, a powerful C–C bond-forming reaction, relies on boron compounds. While ZINC04249547 is not directly involved in this coupling, understanding its behavior contributes to the broader field of boron chemistry .
- Phenylboronic acid, a related compound, is commonly used in laboratory settings for various synthetic purposes . Although not identical to ZINC04249547, it highlights the importance of boronic acids in chemical research.
- Organoboranes, including boronic esters, face limitations due to their air and moisture sensitivity. Researchers continue to explore stable alternatives to address these challenges .
Organic Synthesis and Building Blocks
Hydromethylation of Alkenes
Total Synthesis of Natural Products
Boron Chemistry and Suzuki–Miyaura Coupling
Laboratory Chemicals and Synthesis
Air and Moisture Stability Challenges
properties
IUPAC Name |
6-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N5O3S/c17-8(16-1-3-19-4-2-16)6-20-11-13-9-7(5-12-15-9)10(18)14-11/h5H,1-4,6H2,(H2,12,13,14,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPNCDXAPWHSZFC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)CSC2=NC3=C(C=NN3)C(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-((2-morpholino-2-oxoethyl)thio)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one |
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